N,N-diethyl-4-(4-isopropyl-1-piperazinyl)-3-pyridinesulfonamide

• Molecular Formula: C16H28N4O2S
• Molecular Weight: 340.5 g/mol
• IUPAC Name: N,N-diethyl-4-(4-propan-2-ylpiperazin-1-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C16H28N4O2S/c1-5-20(6-2)23(21,22)16-13-17-8-7-15(16)19-11-9-18(10-12-19)14(3)4/h7-8,13-14H,5-6,9-12H2,1-4H3
• InChI Key: WVXXSUKHZKQJKJ-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=C(C=CN=C1)N2CCN(CC2)C(C)C

Description

N,N-diethyl-4-(4-isopropyl-1-piperazinyl)-3-pyridinesulfonamide (also known as DIDS) is a chemical compound that has been extensively studied for its pharmacological properties. DIDS is a sulfonamide derivative that has been shown to have a wide range of biological effects, including the ability to inhibit chloride channels and transporters. In

Mechanism of Action

The mechanism of action of DIDS is complex and not fully understood. DIDS has been shown to inhibit both anion channels and anion transporters, but the precise molecular targets of DIDS are still under investigation. It has been suggested that DIDS may interact with the lipid bilayer of the cell membrane, altering the function of membrane-bound proteins. Additionally, DIDS may interact directly with specific ion channels or transporters, inhibiting their function.
Biochemical and Physiological Effects
DIDS has been shown to have a wide range of biochemical and physiological effects. In addition to its ability to inhibit chloride channels and transporters, DIDS has been shown to inhibit other ion channels, including potassium channels and calcium channels. DIDS has also been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in acid-base balance. In terms of physiological effects, DIDS has been shown to reduce neuronal excitability, inhibit smooth muscle contraction, and affect the function of the immune system.

Advantages and Limitations for Lab Experiments

DIDS is a useful tool for studying the function of chloride channels and transporters. Its ability to inhibit these proteins allows researchers to investigate their role in a wide range of physiological processes. However, there are some limitations to the use of DIDS in lab experiments. For example, DIDS has been shown to have off-target effects, inhibiting other ion channels and enzymes in addition to chloride channels and transporters. Additionally, the precise molecular targets of DIDS are still under investigation, making it difficult to interpret some experimental results.

Future Directions

There are many potential future directions for research on DIDS. One area of interest is the development of more specific inhibitors of chloride channels and transporters. While DIDS is a useful tool for studying these proteins, its off-target effects can complicate experimental results. Additionally, further investigation of the molecular targets of DIDS may lead to a better understanding of its mechanism of action and potential therapeutic applications. Finally, the physiological effects of DIDS on different organ systems and cell types are still not fully understood, and further research in this area may lead to the development of novel therapies for a wide range of diseases.

Synthesis Methods

The synthesis of DIDS involves the reaction of 4-isopropyl-1-piperazinecarboxylic acid with diethylamine to form N,N-diethyl-4-(4-isopropyl-1-piperazinyl)butyramide. This intermediate is then reacted with pyridine-3-sulfonyl chloride to form DIDS. The chemical structure of DIDS is shown in Figure 1.

Scientific Research Applications

DIDS has been extensively studied for its pharmacological properties, particularly its ability to inhibit chloride channels and transporters. Chloride channels and transporters are involved in a wide range of physiological processes, including cell volume regulation, acid-base balance, and neuronal excitability. DIDS has been shown to inhibit both anion channels and anion transporters, making it a useful tool for studying these processes.